Letrozole-d4 (major)
Letrozole-d4 (major)
Brand Name:
Vulcanchem
CAS No.:
1133712-96-5
VCID:
VC0018294
InChI:
InChI=1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H/i1D,2D,5D,6D
SMILES:
C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)N3C=NC=N3
Molecular Formula:
C17H11N5
Molecular Weight:
289.33 g/mol
Letrozole-d4 (major)
CAS No.: 1133712-96-5
Reference Standards
VCID: VC0018294
Molecular Formula: C17H11N5
Molecular Weight: 289.33 g/mol
| CAS No. | 1133712-96-5 |
|---|---|
| Product Name | Letrozole-d4 (major) |
| Molecular Formula | C17H11N5 |
| Molecular Weight | 289.33 g/mol |
| IUPAC Name | 4-[(4-cyanophenyl)-(1,2,4-triazol-1-yl)methyl]-2,3,5,6-tetradeuteriobenzonitrile |
| Standard InChI | InChI=1S/C17H11N5/c18-9-13-1-5-15(6-2-13)17(22-12-20-11-21-22)16-7-3-14(10-19)4-8-16/h1-8,11-12,17H/i1D,2D,5D,6D |
| Standard InChIKey | HPJKCIUCZWXJDR-NMRLXUNGSA-N |
| Isomeric SMILES | [2H]C1=C(C(=C(C(=C1C#N)[2H])[2H])C(C2=CC=C(C=C2)C#N)N3C=NC=N3)[2H] |
| SMILES | C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)N3C=NC=N3 |
| Canonical SMILES | C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)N3C=NC=N3 |
| Synonyms | 4,4’-(1H-1,2,4-Triazol-1-ylmethylene)bisbenzonitrile-d4; 4-[1-(4-Cyanophenyl)-1-(1,2,4-triazol-1-yl)methyl]benzonitrile-d4; CGS 20267-d4; Femara-d4; Lerozole-d4; Letrazole-d4; |
| PubChem Compound | 25235893 |
| Last Modified | Nov 11 2021 |
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